Cas no 5112-47-0 (4-oxo-4H-chromene-2-carbonyl chloride)

• Product Name: 4-oxo-4H-chromene-2-carbonyl chloride
• CAS No: 5112-47-0
• MF: C₁₀H₅ClO₃
• MW: 208.597902059555
• MDL: MFCD11617085
• CID: 375456
• PubChem ID: 78788
• Update Time: 2025-10-29

4-oxo-4H-chromene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carbonylchloride, 4-oxo-
• 4-oxo-4H-1-benzopyran-2-carbonyl chloride
• 4-oxochromene-2-carbonyl chloride
• 4-oxo-4H-chromene-2-carbonyl chloride
• DTXSID70199137
• CS-0270288
• EN300-238944
• chromone-2-carboxylic acid chloride
• 4-Oxo-4H-chromene-2-carbonyl chloride #
• F2190-0140
• AKOS005136075
• chromone-2-carbonyl chloride
• 5112-47-0
• 2-Chromonecarbonyl chloride
• 4-oxo-chromene-2-carbonyl chloride
• HSU8L8F8SJ
• AM20040592
• SCHEMBL6633181
• NS00032216
• 4H-1-Benzopyran-2-carbonyl chloride, 4-oxo-
• 2-(Chlorocarbonyl)chromone
• EINECS 225-841-2

• MDL： MFCD11617085
• Inchi： 1S/C10H5ClO3/c11-10(13)9-5-7(12)6-3-1-2-4-8(6)14-9/h1-5H
• InChI Key： FAEHWELEABAGRQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 207.99275
• Monoisotopic Mass: 207.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.477
• Boiling Point: 305.6°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.613
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-4H-chromene-2-carbonyl chloride

Professional Introduction to 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- (CAS No. 5112-47-0)

The compound 4H-1-Benzopyran-2-carbonylchloride, 4-oxo-, identified by its CAS number 5112-47-0, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic compound belongs to the benzopyran class, characterized by a fused benzene and pyran ring system. The presence of a carbonyl chloride group at the 2-position and an oxo group at the 4-position imparts unique reactivity, making it a valuable building block for the synthesis of more complex molecules.

In recent years, the demand for specialized intermediates like 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- has surged due to their utility in developing novel therapeutic agents. The benzopyran scaffold is particularly noteworthy in medicinal chemistry, as it is a core structure found in several bioactive natural products and pharmacologically relevant compounds. For instance, derivatives of benzopyrans have been explored for their potential in treating neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- is its versatility in synthetic transformations. The carbonyl chloride functionality allows for facile reactions with nucleophiles such as amines and alcohols, enabling the formation of amides and esters, respectively. This reactivity is particularly useful in constructing peptide mimetics and other peptidomimetic drugs, which are increasingly recognized for their therapeutic efficacy and reduced immunogenicity compared to native peptides.

Moreover, the oxo group at the 4-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack at multiple sites. This feature has been exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs. Recent studies have demonstrated that 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- can serve as a precursor for developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways.

The pharmaceutical industry has also shown interest in 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- for its potential role in designing antimicrobial agents. Benzopyran derivatives have exhibited promising activity against resistant bacterial strains due to their ability to interact with bacterial enzymes and disrupt essential metabolic pathways. Preliminary research indicates that modifications of this scaffold can enhance binding affinity and selectivity, leading to more effective antimicrobial compounds.

In academic research, 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- has been employed as a key intermediate in synthesizing complex heterocyclic systems. Its structural motif is frequently incorporated into libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules. The compound’s ability to undergo diverse chemical transformations makes it an indispensable tool for medicinal chemists seeking to explore new chemical space.

From a synthetic chemistry perspective, 4H-1-Benzopyran-2-carbonylchloride, 4-oxo- offers a unique opportunity to study reaction mechanisms and develop innovative synthetic protocols. The interplay between electronic effects and steric hindrance in this molecule provides insights into optimizing reaction conditions for higher yields and enantioselectivity. Advances in catalytic methods have further expanded its utility, allowing for more efficient and sustainable synthetic routes.

The environmental impact of using 4H-1-Benzopyran-2-carbonylchloride, 4-oxo-* has also been a focus of recent research. Efforts are underway to develop greener synthetic methodologies that minimize waste and hazardous byproducts. For example, solvent-free reactions and microwave-assisted synthesis have been explored as alternatives to traditional approaches. These innovations not only improve efficiency but also align with global sustainability goals.

Future directions in the study of CAS No. 5112-47-* include exploring its applications in material science and agrochemicals. The benzopyran framework is known for its stability and compatibility with various functional groups, making it suitable for designing advanced materials with photophysical properties or enhanced biological activity. Additionally, derivatives of this compound have shown potential as crop protection agents due to their ability to interact with biological targets in pests.

In conclusion,CAS No. 5112-* represents a versatile and valuable intermediate with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable for pharmaceutical research, while ongoing innovations continue to expand its utility into new frontiers such as sustainable chemistry and advanced materials development.*